Cas no 1795430-81-7 (methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate)
![methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate structure](https://ossimg.kuujia.com/scimg/1795500/1795430-81-7x500.png)
1795430-81-7 structure
Product Name:methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate
CAS No:1795430-81-7
MF:C21H23NO3S
MW:369.477224588394
CID:5368509
Update Time:2023-11-21
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-[[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]carbonyl]benzoate
- methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate
-
- Inchi： 1S/C21H23NO3S/c1-15-5-3-4-6-18(15)19-11-12-22(13-14-26-19)20(23)16-7-9-17(10-8-16)21(24)25-2/h3-10,19H,11-14H2,1-2H3
- InChI Key： BDLYSHPPNVHCCX-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(C(N2CCC(C3=CC=CC=C3C)SCC2)=O)C=C1
Experimental Properties
- Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 564.2±50.0 °C(Predicted)
- pka: -2.14±0.40(Predicted)
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-2351-2μmol |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-5μmol |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-10μmol |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-20μmol |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-1mg |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-2mg |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-3mg |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-4mg |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-5mg |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-2351-10mg |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate |
1795430-81-7 | 10mg |
$79.0 | 2023-09-08 |
methyl 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]benzoate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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